Cas no 3048-64-4 (5-Ethenylbicyclo2.2.1hept-2-ene)

• Product Name: 5-Ethenylbicyclo2.2.1hept-2-ene
• CAS No: 3048-64-4
• MF: C₉H₁₂
• MW: 120.191582679749
• MDL: MFCD00080691
• CID: 306160
• PubChem ID: 18273
• Update Time: 2025-07-19

5-Ethenylbicyclo2.2.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene,5-ethenyl-
• 5-Vinylbicyclo[2.2.1]hept-2-ene (stabilized with BHT)
• 5-VINYL-2-NORBORNENE
• 2-vinyl-5-norbornene
• 2-Vinylnorbornene
• 5-vinyl-2-norbornen
• 5-Vinyl-2-norbornene,stabilized
• 5-vinylbicyclo[2.2.1]hept-2-ene
• 5-vinylbicyclo[2.2.1]hepta-2-ene
• 5-vinylnorbernene
• 5-vinylnorborene
• 5-vinylnorborn-2-ene
• 5-Vinylnorbornene
• endo-5-vinylbicyclo<2.2.1>hept-2-ene
• VBCH
• VINYL BICYCLOHEPTENE
• Vinylnorbornene
• 5-Vinyl-2-norbornene (stabilized with BHT)
• 5-ethenylbicyclo[2.2.1]-2-heptene
• EN300-2000456
• CAS-3048-64-4
• Exo-5-vinylbicyclo[2.2.1]hept-2-ene
• ZAF2U4V8LC
• endo-5-Vinylbicyclo(2,2,1)hept-2-ene
• O26JW4DH9I
• endo-5-Vinylbicyclo(2.2.1)hept-2-ene
• NSC-61529
• W-109140
• Bicyclo[2.2.1]hept-2-ene, 5-ethenyl-
• 2-Vinylbicyclo[2.2.1]hept-5-ene
• 23890-32-6
• Bicyclo(2.2.1)hept-2-ene, 5-ethenyl-. (1R,4S,5R)-rel-
• 3048-64-4
• NCGC00248936-01
• NCGC00258696-01
• Bicyclo(2.2.1)hept-2-ene, 5-ethenyl-, (1R,4S,5S)-rel-
• 5-vinylbicyclo[2. 2. 1]hept-2-ene
• 117110-18-6
• UNII-ZAF2U4V8LC
• CHEMBL3186510
• AKOS025295103
• FT-0620789
• Vinylnorbornene (VAN)
• 2-Norbornene, 5-vinyl-
• CCRIS 8479
• V0062
• 117110-17-5
• EINECS 221-259-8
• 5-Vinylbicyclo(2.2.1)hept-2-ene
• Bicyclo(2.2.1)hept-2-ene, 5-ethenyl-, (1R,4S,5R)-rel-
• DTXCID809250
• BRN 1903874
• 2-vinyl-bicyclo[2.2.1]hept-5-ene
• UNII-7MB375Q99R
• NS00006439
• 5-ethenylbicyclo[2.2.1]hept-2-ene
• 6-ethenylbicyclo[2.2.1]hept-2-ene
• HSDB 6336
• 5-Vinylnorborn-2-ene, exo-
• 7MB375Q99R
• EC 221-259-8
• 25093-48-5
• DTXSID6029250
• 5-Vinylbicyclo[2.2.1]-2-heptene
• UNII-O26JW4DH9I
• Endo-5-vinylbicyclo[2.2.1]hept-2-ene
• Tox21_201144
• NSC 61529
• exo-5-Vinylbicyclo(2.2.1)hept-2-ene
• NSC61529
• WLN: L55 A CUTJ F1U1
• 2-Vinylbicyclo(2.2.1)hept-5-ene
• 5-Vinylnorborn-2-ene, endo-
• Bicyclo(2.2.1)hept-2-ene, 5-ethenyl-
• vinyl norbornene
• 98%,stabilized with BHT
• 5-Ethenylbicyclo2.2.1hept-2-ene

• MDL： MFCD00080691
• Inchi： 1S/C9H12/c1-2-8-5-7-3-4-9(8)6-7/h2-4,7-9H,1,5-6H2
• InChI Key： INYHZQLKOKTDAI-UHFFFAOYSA-N
• SMILES： C12C=CC(CC1C=C)C2

Computed Properties

• Exact Mass: 120.09400
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.841 g/mL at 25 °C(lit.)
• Melting Point: −80 °C (lit.)
• Boiling Point: 141°C(lit.)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Refractive Index: n20/D 1.481(lit.)
• PSA: 0.00000
• LogP: 2.38460
• Solubility: Not available
• Vapor Pressure: 6 mmHg ( 20 °C)

5-Ethenylbicyclo2.2.1hept-2-ene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H225-H303-H331
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P271-P280-P303+P361+P353-P304+P340+P311-P312-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-36/38
• Safety Instruction： S16; S26; S36/37
• RTECS：RC0350000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• Risk Phrases：R10; R20; R36/38; R
• Packing Group：III
• Safety Term：3.2
• PackingGroup：II
• Storage Condition：2-8°C
• HazardClass：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on 5-Ethenylbicyclo2.2.1hept-2-ene

Introduction to 5-Ethenylbicyclo[2.2.1]hept-2-ene (CAS No. 3048-64-4)

5-Ethenylbicyclo[2.2.1]hept-2-ene, identified by the chemical abstracts service number 3048-64-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic hydrocarbon features a unique structural framework that has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. The compound's structure consists of a seven-membered ring system with ethenyl substituents, making it a versatile intermediate for the development of more complex molecules.

The molecular architecture of 5-Ethenylbicyclo[2.2.1]hept-2-ene (CAS No. 3048-64-4) is characterized by its bicyclic nature, which includes a bridgehead carbon and two rings connected by a single bond. This configuration imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of the ethenyl group further enhances its utility as a building block in synthetic pathways, enabling the introduction of additional functional groups or side chains.

In recent years, 5-Ethenylbicyclo[2.2.1]hept-2-ene (CAS No. 3048-64-4) has been explored in various chemical syntheses, particularly in the context of heterocyclic compounds and natural product mimics. Its structural motif is reminiscent of several bioactive molecules, making it a promising candidate for drug discovery initiatives. Researchers have leveraged its framework to develop novel scaffolds with potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer effects.

One of the most compelling aspects of 5-Ethenylbicyclo[2.2.1]hept-2-ene (CAS No. 3048-64-4) is its role as a precursor in the synthesis of more complex organic compounds. The compound's reactivity allows for selective functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups, expanding the molecule's utility in polymer chemistry and material science.

Recent advancements in computational chemistry have also highlighted the significance of 5-Ethenylbicyclo[2.2.1]hept-2-ene (CAS No. 3048-64-4) in understanding molecular interactions at the atomic level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might bind to biological targets, offering a foundation for rational drug design. These studies underscore the importance of structural diversity in developing novel therapeutics and emphasize the value of compounds like 5-Ethenylbicyclo[2.2.1]hept-2-ene as chemical probes.

The pharmaceutical industry has taken notice of 5-Ethenylbicyclo[2.2.1]hept-2-ene (CAS No. 3048-64-4) due to its potential as a lead compound or intermediate in drug development pipelines. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design or high-throughput screening methodologies. Several academic and industrial groups have reported novel derivatives of this compound, demonstrating its versatility and promise in medicinal chemistry.

In conclusion, 5-Ethenylbicyclo[2.2.1]hept-2-ene (CAS No. 3048-64-4) represents a fascinating subject of study in organic chemistry and pharmaceutical research. Its distinctive structure, reactivity, and potential applications make it a valuable asset for synthetic chemists and drug developers alike. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly important role in the discovery and development of innovative chemical entities.